Cas no 849062-41-5 (3-Bromo-2-(4'-fluorobenzyloxy)-5-methylphenylboronic acid)

• Product Name: 3-Bromo-2-(4'-fluorobenzyloxy)-5-methylphenylboronic acid
• CAS No: 849062-41-5
• MF: C₁₄H₁₃BBrFO₃
• MW: 338.964627027512
• MDL: MFCD06411360
• CID: 716708
• PubChem ID: 24882685
• Update Time: 2024-10-26

3-Bromo-2-(4'-fluorobenzyloxy)-5-methylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Bromo-2-((4-fluorobenzyl)oxy)-5-methylphenyl)boronic acid
• 3-BROMO-2-(4'-FLUOROBENZYLOXY)-5-METHYLPHENYLBORONIC ACID
• 3-Bromo-2-(4-fluorobenzyloxy)-5-methylphenylboronic acid
• Boronic acid,B-[3-bromo-2-[(4-fluorophenyl)methoxy]-5-methylphenyl]-
• Boronic acid, B-[3-bromo-2-[(4-fluorophenyl)methoxy]-5-methylphenyl]-
• MFCD06411360
• [3-bromo-2-[(4-fluorophenyl)methoxy]-5-methylphenyl]boronic acid
• {3-Bromo-2-[(4-fluorophenyl)methoxy]-5-methylphenyl}boronic acid
• BS-23051
• F77434
• DTXSID40584495
• (3-BROMO-2-((4-FLUOROBENZYL)OXY)-5-METHYLPHENYL)BORONICACID
• CS-0178092
• 3-Bromo-2-(4''-fluorobenzyloxy)-5-methylphenylboronic Acid
• AB25266
• 3-BROMO-2-(4'-FLUOROBENZYLOXY)-5-METHYL&
• SCHEMBL9893587
• B-[3-Bromo-2-[(4-fluorophenyl)methoxy]-5-methylphenyl]-Boronic acid
• AKOS015888500
• 3-BROMO-2-[(4-FLUOROPHENYL)METHOXY]-5-METHYLPHENYLBORONIC ACID
• 849062-41-5
• 3-Bromo-2-(4'-fluorobenzyloxy)-5-methylphenylboronic acid

• MDL： MFCD06411360
• Inchi： 1S/C14H13BBrFO3/c1-9-6-12(15(18)19)14(13(16)7-9)20-8-10-2-4-11(17)5-3-10/h2-7,18-19H,8H2,1H3
• InChI Key： PMGXFVHJKMZADN-UHFFFAOYSA-N
• SMILES： B(C1=CC(C)=CC(Br)=C1OCC1=CC=C(F)C=C1)(O)O

Computed Properties

• Exact Mass: 338.01300
• Monoisotopic Mass: 338.01252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.5±0.1 g/cm3
• Melting Point: 128-133 °C (lit.)
• Boiling Point: 494.4±55.0 °C at 760 mmHg
• Flash Point: 252.8±31.5 °C
• Refractive Index: 1.605
• PSA: 49.69000
• LogP: 2.15540
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

3-Bromo-2-(4'-fluorobenzyloxy)-5-methylphenylboronic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335-H413
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers